methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate

• IUPAC Name: methyl 3-[(4-ethoxyphenyl)sulfonylamino]-4-methylbenzoate
• InChI: InChI=1S/C17H19NO5S/c1-4-23-14-7-9-15(10-8-14)24(20,21)18-16-11-13(17(19)22-3)6-5-12(16)2/h5-11,18H,4H2,1-3H3
• InChI Key: ILSMUQCLXWNFGZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NC2=C(C=CC(=C2)C(=O)OC)C
• Molecular Formula: C17H19NO5S
• Molecular Weight: 349.4 g/mol

Description

Methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate, also known as MEPM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MEPM is a member of the benzoic acid ester family and is synthesized through a multi-step process involving several chemical reactions. In

Mechanism of Action

The mechanism of action of methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate is not fully understood. However, studies have shown that methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate inhibits the production of inflammatory cytokines and prostaglandins by inhibiting the activity of cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate has also been shown to induce apoptosis in cancer cells by activating the caspase pathway and inhibiting the PI3K/Akt/mTOR pathway.
Biochemical and Physiological Effects
methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate has been shown to have various biochemical and physiological effects. In animal studies, methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate has been shown to reduce inflammation, pain, and fever. methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate has also been shown to inhibit the growth of cancer cells and enhance the efficacy of chemotherapy drugs.

Advantages and Limitations for Lab Experiments

Methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate has several advantages as a research tool. It is easy to synthesize and purify, making it readily available for research purposes. methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate is also relatively stable, allowing for long-term storage and use in experiments.
However, there are also some limitations to using methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate in lab experiments. methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate has low solubility in water, which can limit its use in aqueous-based experiments. methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate can also be toxic at high doses, which can affect the results of experiments.

Future Directions

There are several future directions for methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate research. In the pharmaceutical industry, methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate can be further investigated for its potential as an anti-inflammatory, analgesic, and antipyretic drug. methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate can also be studied for its potential as a cancer therapy drug, either as a single agent or in combination with other drugs.
methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate can also be further studied for its mechanism of action, particularly in its inhibition of COX-2 and NF-κB. This can lead to the development of more potent and selective inhibitors of these pathways.
Conclusion
In conclusion, methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate is synthesized through a multi-step process involving several chemical reactions. methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate has been extensively studied for its potential applications in the pharmaceutical industry and cancer therapy. methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate inhibits the production of inflammatory cytokines and prostaglandins, induces apoptosis in cancer cells, and enhances the efficacy of chemotherapy drugs. methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate has several advantages as a research tool but also has limitations. There are several future directions for methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate research, including its potential as a drug and its mechanism of action.

Synthesis Methods

The synthesis of methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate involves several chemical reactions. The first step is the formation of 4-methylbenzoic acid, which is then esterified with methanol to form methyl 4-methylbenzoate. The next step involves the reaction of methyl 4-methylbenzoate with ethyl 4-aminobenzenesulfonate to form methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate. The final product is obtained through purification and isolation steps.

Scientific Research Applications

Methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate has been extensively studied for its potential applications in various fields. In the pharmaceutical industry, methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate has been investigated for its anti-inflammatory, analgesic, and antipyretic properties. Studies have shown that methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate inhibits the production of inflammatory cytokines and prostaglandins, which play a crucial role in the development of inflammation and pain.
methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate has also been studied for its potential application in cancer therapy. Studies have shown that methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-4-methylbenzoate has also been shown to enhance the efficacy of chemotherapy drugs, making it a potential candidate for combination therapy.